Cas no 2172569-72-9 (tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate
• CAS No: 2172569-72-9
• MF: C₁₆H₂₉NO₅
• MW: 315.405165433884
• CID: 5961939
• PubChem ID: 165443803
• Update Time: 2025-05-20

tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate
• EN300-1632583
• tert-butyl 3-hydroxy-3-[4-(hydroxymethyl)oxan-4-yl]piperidine-1-carboxylate
• 2172569-72-9

• Inchi： 1S/C16H29NO5/c1-14(2,3)22-13(19)17-8-4-5-16(20,11-17)15(12-18)6-9-21-10-7-15/h18,20H,4-12H2,1-3H3
• InChI Key： HKPCKHIKZSUVQI-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CCC1)C1(CO)CCOCC1

Computed Properties

• Exact Mass: 315.20457303g/mol
• Monoisotopic Mass: 315.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.2Ų

Additional information on tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate

Research Brief on tert-Butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate (CAS: 2172569-72-9)

The compound tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate (CAS: 2172569-72-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. The presence of both hydroxyl and hydroxymethyl groups, along with the piperidine and oxane rings, provides a versatile scaffold for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and pharmacological properties of this compound. The study highlighted its role as a precursor in the synthesis of potent gamma-secretase modulators, which are being explored for the treatment of Alzheimer's disease. The compound's ability to cross the blood-brain barrier, coupled with its favorable pharmacokinetic profile, makes it a promising candidate for further development. Additionally, its stability under physiological conditions was confirmed through in vitro assays, suggesting its suitability for long-term therapeutic use.

Another recent publication in Bioorganic & Medicinal Chemistry Letters (2024) focused on the antimicrobial potential of derivatives synthesized from tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate. The study demonstrated that certain derivatives exhibited significant activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings underscore the potential of this scaffold in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported in Organic Process Research & Development (2023). A novel catalytic method was developed to enhance the yield and purity of the compound, addressing previous challenges related to its synthesis. This methodological improvement is expected to facilitate its broader application in industrial-scale drug production. Furthermore, computational studies have provided insights into the compound's conformational flexibility, which is crucial for its interactions with biological targets.

In conclusion, tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate (CAS: 2172569-72-9) represents a versatile and pharmacologically relevant scaffold with diverse applications in drug discovery. Its potential in neurodegenerative and infectious disease therapeutics, coupled with advancements in synthetic methodologies, positions it as a compound of significant interest for future research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic utility.